3-(2,5-dimethoxyphenyl)-1-methylbenzo[f]quinoline

• IUPAC Name: 3-(2,5-dimethoxyphenyl)-1-methylbenzo[f]quinoline
• InChI: InChI=1S/C22H19NO2/c1-14-12-20(18-13-16(24-2)9-11-21(18)25-3)23-19-10-8-15-6-4-5-7-17(15)22(14)19/h4-13H,1-3H3
• InChI Key: CRUSSELUZUTBNP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C3=CC=CC=C3C=C2)C4=C(C=CC(=C4)OC)OC
• Molecular Formula: C22H19NO2
• DSSTOX Substance ID: DTXSID00971741
• Molecular Weight: 329.4 g/mol
• CAS RN: 5630-55-7

Description

The compound "3-(2,5-dimethoxyphenyl)-1-methylbenzo[f]quinoline" belongs to the quinoline family, a class of heterocyclic aromatic organic compounds. Quinolines and their derivatives have been extensively studied for their diverse pharmacological activities and their applications in medicinal chemistry. The interest in synthesizing and studying such compounds stems from their potential uses in various fields, including pharmaceuticals and organic materials.

Synthesis Analysis

Quinoline derivatives are typically synthesized through multi-component condensation reactions or cyclization processes involving aromatic amines and ketones. For example, Bänziger et al. (2000) described a practical and large-scale synthesis method for a related compound, highlighting the use of readily available starting materials and efficient reaction conditions that could be applicable to synthesizing similar quinoline derivatives (Bänziger, Cercus, Stampfer, & Sunay, 2000).

Molecular Structure Analysis

The molecular structure of quinoline derivatives, including substitutions at various positions, significantly influences their physical and chemical properties. Asiri et al. (2011) provided a detailed crystallographic analysis of a quinoline derivative, showcasing the impact of substituents on the molecular configuration and interactions within crystals (Asiri, Al-Youbi, Faidallah, & Ng, 2011).

Chemical Reactions and Properties

Quinoline derivatives undergo various chemical reactions, including electrophilic substitution, reduction, and cycloaddition, which can modify their chemical structure and properties. Kozlov and Basalaeva (2003) described the synthesis of 3-aryl-1-methylbenzo[f]quinolines through a three-component condensation, indicating the versatility of quinoline derivatives in chemical transformations (Kozlov & Basalaeva, 2003).